2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide

• IUPAC Name: 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C17H15BrN2O2/c1-2-11-5-6-15-13(8-11)14(17(18)22-15)9-16(21)20-12-4-3-7-19-10-12/h3-8,10H,2,9H2,1H3,(H,20,21)
• InChI Key: CAFNFGMGEAPKEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=C2CC(=O)NC3=CN=CC=C3)Br
• Molecular Formula: C17H15BrN2O2
• Molecular Weight: 359.2 g/mol

Description

2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is known for its unique molecular structure and properties, which make it a valuable tool for studying various biological processes and mechanisms.

Mechanism of Action

The mechanism of action of 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide is not fully understood. However, it is believed that this compound interacts with specific receptors and enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide in lab experiments is its ability to interact with various biological targets. This compound is also relatively easy to synthesize and purify, making it a valuable tool for researchers. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and storage.

Future Directions

There are several future directions for the use of 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide in scientific research. One potential application is in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also shown potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a valuable tool for scientific research due to its unique molecular structure and properties. This compound has potential applications in the study of cancer, inflammation, and neurological disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide involves a multi-step process that requires expertise in organic chemistry. The process involves the reaction of 2-bromo-5-ethyl-1-benzofuran-3-carboxylic acid with pyridine-3-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N-3-pyridinylacetamide has been used extensively in scientific research due to its ability to interact with various biological targets. This compound has been shown to have potential applications in the study of cancer, inflammation, and neurological disorders.